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Compound of Interest

Compound Name: Clovamide

Cat. No.: B1236598 Get Quote

A comprehensive guide to the physical and chemical properties of Clovamide, tailored for

researchers, scientists, and professionals in drug development. This document delves into the

core attributes of Clovamide, presenting quantitative data in structured tables, detailing

experimental methodologies, and illustrating key biological pathways and experimental

workflows through diagrams.

Physicochemical Properties of Clovamide
Clovamide, a naturally occurring phenolic compound found in cacao and red clover, exists as

cis- and trans-isomers.[1] The trans-isomer is often the subject of research. The fundamental

physicochemical properties of Clovamide are summarized below.
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Property Value Source

IUPAC Name

(2S)-3-(3,4-

Dihydroxyphenyl)-2-[[(E)-3-

(3,4-dihydroxyphenyl)prop-2-

enoyl]amino]propanoic acid

[2][3]

Synonyms

N-caffeoyl-L-DOPA, N-

caffeoyldopamine, trans-

Clovamide

[2][4]

Molecular Formula C18H17NO7 [1]

Molecular Weight 359.334 g/mol [1]

CAS Number 53755-02-5 (trans-isomer) [1]

Predicted Water Solubility 0.082 g/L [5]

Predicted logP 2.02 [5]

pKa (Strongest Acidic) 3.22 (Predicted) [5]

pKa (Strongest Basic) 0.7 (Predicted) [5]

Polar Surface Area 147.32 Å² [5]

Hydrogen Bond Donors 6 [5]

Hydrogen Bond Acceptors 7 [5]

Rotatable Bond Count 6 [5]

Solubility and Stability
Detailed experimental data on the solubility of Clovamide in a wide range of organic solvents

is not extensively published. However, based on its chemical structure, which includes multiple

polar hydroxyl groups and a less polar backbone, it is predicted to have moderate solubility in

polar organic solvents. One source indicates that it is soluble in DMSO at a concentration of

125 mg/mL with sonication and heating to 60°C.[6]
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Regarding stability, Clovamide is a phenolic compound and, like many polyphenols, may be

susceptible to degradation under conditions of high temperature, extreme pH, and exposure to

light and oxygen. For long-term storage, it is recommended to be kept as a powder at -20°C.[7]

In solvent, it should be stored at -80°C for up to one year.[6]

Biological Activities and Signaling Pathways
Clovamide exhibits a range of biological activities, most notably neuroprotective and anti-

inflammatory effects. These activities are mediated through the modulation of several key

signaling pathways.

Neuroprotective Effects
Clovamide has demonstrated significant neuroprotective effects in various in vitro models of

neuronal death, including those induced by oxidative stress, excitotoxicity, and oxygen-glucose

deprivation/reoxygenation.[2][7][8] The underlying mechanisms involve the prevention of

oxidative stress, reduction of intracellular Ca2+ overload, and inhibition of c-fos expression.[2]

[7] Furthermore, clovamide derivatives have been shown to upregulate the expression of

heme oxygenase-1 (HO-1) through the PI3K/AKT/mTOR signaling pathway, contributing to the

alleviation of apoptosis and oxidative stress.[8]
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Clovamide Neuroprotective Signaling Pathway
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Clovamide Anti-inflammatory Signaling Pathway
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Clovamide Synthesis Workflow

Start
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HPLC Analysis Workflow for Clovamide

Sample
(e.g., Cocoa Beans)

Defat with
nonpolar solvent

Extract with
polar solvent (e.g., Methanol)

Filter extract
(0.45 µm filter)

Dilute with
mobile phase

Inject into
HPLC system

Separation on
C18 column

Detection by DAD (320 nm)
or Electrochemical Detector

Quantify using
calibration curve

Clovamide
Concentration

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1236598?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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